Cas no 1379444-89-9 (D-Norvaline t-butyl ester hydrochloride)

D-Norvaline t-butyl ester hydrochloride is a chiral building block widely used in organic synthesis and pharmaceutical research. Its t-butyl ester group enhances steric protection, improving stability during peptide coupling reactions, while the hydrochloride salt ensures handling convenience and solubility in polar solvents. The D-configuration of norvaline makes it valuable for constructing non-natural peptides and modifying bioactive compounds. This derivative is particularly useful in medicinal chemistry for introducing hydrophobic moieties with controlled stereochemistry. Its high purity and well-defined structure facilitate reproducible results in complex synthetic pathways. The compound's compatibility with standard deprotection conditions further underscores its utility in multi-step synthesis.
D-Norvaline t-butyl ester hydrochloride structure
1379444-89-9 structure
Product Name:D-Norvaline t-butyl ester hydrochloride
CAS No:1379444-89-9
MF:C9H20ClNO2
MW:209.71360206604
CID:5967752
PubChem ID:133108711
Update Time:2026-03-11

D-Norvaline t-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

    • D-Norvaline t-butyl ester hydrochloride
    • 1379444-89-9
    • tert-butyl (2R)-2-aminopentanoate hydrochloride
    • tert-butyl (2R)-2-aminopentanoate;hydrochloride
    • H-D-Nva-OtBu*HCl
    • H-D-Nva-OtBu.HCl
    • MFCD11041248
    • EN300-6730810
    • tert-Butyl (R)-2-aminopentanoate hydrochloride
    • Inchi: 1S/C9H19NO2.ClH/c1-5-6-7(10)8(11)12-9(2,3)4;/h7H,5-6,10H2,1-4H3;1H/t7-;/m1./s1
    • InChI Key: YQHANSSYWITJHA-OGFXRTJISA-N
    • SMILES: C(=O)(OC(C)(C)C)[C@H](N)CCC.Cl

Computed Properties

  • Exact Mass: 209.1182566g/mol
  • Monoisotopic Mass: 209.1182566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

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Additional information on D-Norvaline t-butyl ester hydrochloride

D-Norvaline t-butyl ester hydrochloride

D-Norvaline t-butyl ester hydrochloride (CAS No: 1379444-89-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of D-norvaline, a naturally occurring amino acid, and is widely studied for its potential applications in drug development and chemical synthesis.

The structure of D-Norvaline t-butyl ester hydrochloride consists of a t-butyl ester group attached to the carboxylic acid moiety of D-norvaline, with a hydrochloride counterion. This modification enhances the compound's stability and solubility, making it an ideal candidate for various biological assays and chemical reactions.

Recent studies have highlighted the role of D-Norvaline t-butyl ester hydrochloride in peptide synthesis and as a building block for complex molecules. Researchers have demonstrated its ability to participate in amide bond formation, which is crucial in the construction of bioactive compounds.

In addition to its synthetic applications, D-Norvaline t-butyl ester hydrochloride has shown promise in pharmacological studies. Preclinical data suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions.

Furthermore, advancements in analytical techniques have enabled precise characterization of D-Norvaline t-butyl ester hydrochloride. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity.

The synthesis of D-Norvaline t-butyl ester hydrochloride involves a multi-step process, including the isolation of D-norvaline from natural sources or via fermentation, followed by esterification with tert-butanol under acidic conditions. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for subsequent applications.

Despite its potential benefits, the use of D-Norvaline t-butyl ester hydrochloride requires careful consideration of safety protocols. Handling this compound should be conducted in accordance with standard laboratory practices to minimize risks associated with exposure.

In conclusion, D-Norvaline t-butyl ester hydrochloride (CAS No: 1379444-89-9) stands as a versatile compound with diverse applications in both academic research and industrial settings. Its unique chemical properties and promising biological activities continue to drive interest among scientists and researchers worldwide.

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